Cas no 167252-52-0 (methyl 2-amino-3-(3-chlorophenyl)propanoate)
methyl 2-amino-3-(3-chlorophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-3-(3-chlorophenyl)propanoate
- AKOS013465482
- 167252-52-0
- SCHEMBL8703262
- EN300-1068826
- Methyl (S)-2-amino-3-(3-chlorophenyl)propanoate
- SY343525
- BB 0261145
- MFCD08058230
-
- Inchi: 1S/C10H12ClNO2/c1-14-10(13)9(12)6-7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3
- InChI Key: HTDYPZMXWSPHDI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CC(C(=O)OC)N
Computed Properties
- Exact Mass: 213.0556563g/mol
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.3Ų
methyl 2-amino-3-(3-chlorophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1068826-0.05g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 95% | 0.05g |
$707.0 | 2023-10-28 | |
| Enamine | EN300-1068826-0.1g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 95% | 0.1g |
$741.0 | 2023-10-28 | |
| Enamine | EN300-1068826-0.25g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 95% | 0.25g |
$774.0 | 2023-10-28 | |
| Enamine | EN300-1068826-0.5g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 95% | 0.5g |
$809.0 | 2023-10-28 | |
| Enamine | EN300-1068826-1.0g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 1g |
$842.0 | 2023-06-10 | ||
| Enamine | EN300-1068826-2.5g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 95% | 2.5g |
$1650.0 | 2023-10-28 | |
| Enamine | EN300-1068826-5.0g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 5g |
$2443.0 | 2023-06-10 | ||
| Enamine | EN300-1068826-10.0g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 10g |
$3622.0 | 2023-06-10 | ||
| Enamine | EN300-1068826-1g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 95% | 1g |
$842.0 | 2023-10-28 | |
| Enamine | EN300-1068826-5g |
methyl 2-amino-3-(3-chlorophenyl)propanoate |
167252-52-0 | 95% | 5g |
$2443.0 | 2023-10-28 |
methyl 2-amino-3-(3-chlorophenyl)propanoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on methyl 2-amino-3-(3-chlorophenyl)propanoate
Recent Advances in the Study of Methyl 2-amino-3-(3-chlorophenyl)propanoate (CAS: 167252-52-0) in Chemical Biology and Pharmaceutical Research
Methyl 2-amino-3-(3-chlorophenyl)propanoate (CAS: 167252-52-0) is a chiral amino acid ester derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its 3-chlorophenyl moiety and ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of neurology and oncology.
A 2023 study published in the Journal of Medicinal Chemistry investigated the use of methyl 2-amino-3-(3-chlorophenyl)propanoate as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that derivatives of this compound exhibit high affinity for GABAA receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. The study employed molecular docking simulations and in vitro binding assays to validate these findings, highlighting the compound's structural adaptability for receptor targeting.
In the field of oncology, a recent preprint (2024) from the Bioorganic & Medicinal Chemistry Letters explored the antitumor properties of methyl 2-amino-3-(3-chlorophenyl)propanoate derivatives. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Preliminary results indicated that certain halogenated derivatives showed promising selective toxicity toward cancer cells while sparing normal fibroblasts. Mechanistic studies suggested that these compounds may induce apoptosis through the mitochondrial pathway.
Pharmacokinetic studies of methyl 2-amino-3-(3-chlorophenyl)propanoate have also advanced significantly. A 2023 paper in Drug Metabolism and Disposition reported on the compound's metabolic stability and blood-brain barrier permeability using in vitro and in vivo models. The ester moiety was found to enhance bioavailability compared to the corresponding free acid, while the chlorophenyl group contributed to favorable lipophilicity. These properties make it an attractive scaffold for CNS-targeted drug development.
Recent synthetic methodology developments have improved access to enantiomerically pure methyl 2-amino-3-(3-chlorophenyl)propanoate. A 2024 publication in Organic Process Research & Development described a novel enzymatic resolution process that achieves >99% enantiomeric excess with high yield. This advancement addresses previous challenges in obtaining optically active material for pharmacological studies and supports the growing demand for chiral building blocks in pharmaceutical manufacturing.
The safety profile of methyl 2-amino-3-(3-chlorophenyl)propanoate has been evaluated in recent toxicological studies. Acute toxicity testing in rodent models (2023) showed favorable results, with LD50 values significantly higher than therapeutic doses. However, chronic exposure studies highlighted the need for careful monitoring of potential hepatotoxicity, particularly with long-term administration. These findings underscore the importance of structural optimization in derivative development.
Looking forward, methyl 2-amino-3-(3-chlorophenyl)propanoate continues to show promise as a multifunctional scaffold in drug discovery. Current research directions include exploration of its use in peptide mimetics, prodrug design, and as a ligand for metal-catalyzed reactions in bioconjugation. The compound's unique combination of synthetic accessibility and biological relevance positions it as a valuable tool in chemical biology and pharmaceutical research.
167252-52-0 (methyl 2-amino-3-(3-chlorophenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)